Cas no 101601-00-7 (5-Benzyloxyindole 3-Glyoxylic Acid)

• Product Name: 5-Benzyloxyindole 3-Glyoxylic Acid
• CAS No: 101601-00-7
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• MDL: MFCD11215448
• CID: 854983
• PubChem ID: 22556687
• Update Time: 2025-05-20

5-Benzyloxyindole 3-Glyoxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-benzyloxy-1H-indol-3-yl)-2-oxo-acetic acid
• 2-[5-(Benzyloxy)-1H-indol-3-yl]-2-oxoacetic acid
• 5-Benzyloxyindole 3-Glyoxylic Acid
• (5-benzyloxy-indol-3-yl)-acetic acid hydrazide
• (5-Benzyloxy-indol-3-yl)-essigsaeure-hydrazid
• (5-benzyloxy-indol-3-yl)-glyoxylic acid
• (5-Benzyloxy-indol-3-yl)-glyoxylsaeure
• < 5-Benzyloxy-indolyl-(3)> -essigsaeure-hydrazid
• 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, hydrazide
• 2-(5-(Benzyloxy)-1H-indol-3-yl)acetohydra
• 5-benzyloxyindole-3acetic acid hydrazide
• ACMC-1BQYF
• AG-D-31301
• AK-55368
• CTK0H2881
• KB-196924
• 2-[5-(Benzyloxy)-1H-indol-3-yl]-2-oxoacetic acid ,97%
• 2-[5-(Benzyloxy)-3-indolyl]-2-oxoacetic Acid
• 2-oxo-2-(5-phenylmethoxy-1H-indol-3-yl)acetic acid
• SY058565
• AK175452
• [5-(benzyloxy)-1H-indol-3-yl](oxo)acetic acid
• 2-[5-(Benzyloxy)-1H-indole-3-yl]glyoxylic acid
• 1H-Indole-3-acetic acid, alpha-oxo-5-(phenylmethoxy)-
• 2-[5-(Benzyloxy)-1H-indol-3-yl]-2-oxoacetic acid,97%
• 2-(5-(benzyloxy)-1H-indol-3-yl)-2-oxoacetic acid
• CS-0442561
• a-Oxo-5-(phenylmethoxy)-1H-indole-3-acetic Acid; 5-Benzyloxy-3-indoleglyoxylic Acid/Indole-3-glyoxylic acid, 5-(benzyloxy)- (6CI)
• 1H-Indole-3-acetic acid, a-oxo-5-(phenylmethoxy)-
• BEA60100
• SCHEMBL11602121
• 5-Benzyloxyindole3-GlyoxylicAcid
• AKOS023518211
• DB-364496
• AS-77824
• A10644
• MFCD11215448
• 101601-00-7

• MDL： MFCD11215448
• Inchi： 1S/C17H13NO4/c19-16(17(20)21)14-9-18-15-7-6-12(8-13(14)15)22-10-11-4-2-1-3-5-11/h1-9,18H,10H2,(H,20,21)
• InChI Key： OLSKVXZVSAPWRO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(C(C(=O)O)=O)=CN2

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.4

5-Benzyloxyindole 3-Glyoxylic Acid Security Information

• Hazard Category Code： 20/21/22-37/38-48
• Safety Instruction： 7/8-22-26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 5-Benzyloxyindole 3-Glyoxylic Acid

5-Benzyloxyindole 3-Glyoxylic Acid (CAS No. 101601-00-7): A Comprehensive Overview

5-Benzyloxyindole 3-Glyoxylic Acid (CAS No. 101601-00-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indole backbone and glyoxylic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a benzyloxy group, enhances its reactivity and makes it a valuable building block for drug discovery and development.

The growing interest in 5-Benzyloxyindole 3-Glyoxylic Acid is driven by its potential applications in designing novel therapeutic agents. Researchers are particularly intrigued by its role in modulating biological pathways, such as those involved in inflammation and neurological disorders. This aligns with current trends in precision medicine, where there is a high demand for compounds that can be tailored to target specific cellular mechanisms. The compound's CAS No. 101601-00-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 5-Benzyloxyindole 3-Glyoxylic Acid is its compatibility with modern synthetic techniques, including green chemistry approaches. As sustainability becomes a priority in chemical manufacturing, this compound's potential for eco-friendly synthesis methods is a major selling point. Its indole-3-glyoxylic acid derivative is also being explored for applications in agrochemicals and materials science, further expanding its market potential.

In the pharmaceutical industry, 5-Benzyloxyindole 3-Glyoxylic Acid is often utilized as a precursor for developing small-molecule inhibitors and enzyme modulators. Its structural flexibility allows for the introduction of various functional groups, making it a favorite among medicinal chemists. Recent studies have highlighted its utility in creating compounds with potential anti-cancer and neuroprotective properties, which are hot topics in biomedical research.

The global market for 5-Benzyloxyindole 3-Glyoxylic Acid is expected to grow steadily, driven by increasing R&D investments in drug discovery. Suppliers and manufacturers are focusing on high-purity grades to meet the demands of academic and industrial labs. Additionally, the compound's CAS No. 101601-00-7 is often associated with searches for "indole derivatives" and "glyoxylic acid applications," indicating its broad appeal across multiple disciplines.

For researchers and industry professionals, understanding the properties and applications of 5-Benzyloxyindole 3-Glyoxylic Acid is essential. Its role in advancing drug development and material science underscores its importance in modern chemistry. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a key player in the field.